Cas no 2172097-88-8 (1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride)

1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride is a synthetic organic compound featuring a propan-1-amine backbone substituted with a 3,5-dimethoxyphenyl group, in its hydrochloride salt form. This compound is of interest in pharmaceutical and chemical research due to its structural properties, which make it a potential intermediate in the synthesis of bioactive molecules. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. Its dimethoxy substitutions may influence binding affinity in receptor studies, making it valuable for medicinal chemistry applications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial settings.
1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride structure
2172097-88-8 structure
Product Name:1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride
CAS No:2172097-88-8
MF:C11H18ClNO2
MW:231.719122409821
CID:5986541
PubChem ID:132372571
Update Time:2025-11-01

1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, α-ethyl-3,5-dimethoxy-, hydrochloride (1:1)
    • 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride
    • 1-(3,5-dimethoxyphenyl)propan-1-amine;hydrochloride
    • EN300-1609141
    • Z2934529923
    • starbld0028557
    • 2172097-88-8
    • SB44287
    • Inchi: 1S/C11H17NO2.ClH/c1-4-11(12)8-5-9(13-2)7-10(6-8)14-3;/h5-7,11H,4,12H2,1-3H3;1H
    • InChI Key: CVWSVJFSUQWPMZ-UHFFFAOYSA-N
    • SMILES: C(C1C=C(OC)C=C(OC)C=1)(N)CC.Cl

Computed Properties

  • Exact Mass: 231.1026065g/mol
  • Monoisotopic Mass: 231.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

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Additional information on 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride

Comprehensive Guide to 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride (CAS No. 2172097-88-8): Properties, Applications, and Market Insights

1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride (CAS No. 2172097-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its dimethoxyphenyl and propan-1-amine structural motifs, serves as a key intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it valuable for applications ranging from drug development to material science.

The molecular structure of 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride features a propan-1-amine backbone substituted with 3,5-dimethoxyphenyl groups, which contribute to its solubility and reactivity. The hydrochloride salt form enhances its stability, making it suitable for storage and handling in laboratory settings. Researchers often seek this compound for its potential in designing novel central nervous system (CNS) targeting agents, given its structural similarity to other pharmacologically active amines.

In recent years, the demand for 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride has surged due to its relevance in neuropharmacology and medicinal chemistry. A growing trend in the pharmaceutical industry involves the exploration of amine-based compounds for treating neurological disorders, which aligns with the compound's potential applications. Additionally, its role in high-throughput screening and drug discovery has made it a subject of interest for academic and industrial researchers alike.

From a synthetic perspective, 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride is often synthesized via reductive amination or other amine functionalization techniques. Its purity and yield are critical factors for researchers, leading to a focus on optimized synthetic protocols and analytical methods such as HPLC and NMR for quality control. The compound's compatibility with various organic solvents and reaction conditions further enhances its utility in multi-step synthetic routes.

Market trends indicate that 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride is increasingly being sourced by contract research organizations (CROs) and pharmaceutical companies engaged in preclinical studies. The rise of personalized medicine and targeted therapies has further driven interest in structurally diverse amines like this compound. Suppliers and manufacturers are responding by improving scalability and cost-efficiency in production to meet growing demand.

For researchers working with 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride, safety and handling remain paramount. While not classified as a hazardous material, standard laboratory precautions such as the use of personal protective equipment (PPE) and proper ventilation are recommended. Storage conditions typically involve cool, dry environments to maintain stability over extended periods.

Looking ahead, the versatility of 1-(3,5-dimethoxyphenyl)propan-1-amine hydrochloride positions it as a compound with enduring relevance in scientific research. Innovations in green chemistry and sustainable synthesis may further enhance its appeal, particularly as industries prioritize environmentally friendly practices. Whether for academic investigations or industrial applications, this compound continues to offer promising opportunities for innovation and discovery.

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